Anhydrite (Ca(SO4))
Overview
Description
Anhydrite (Ca(SO4)) is a mineral that is commonly found in sedimentary rocks. It is a calcium sulfate mineral that occurs naturally as anhydrous calcium sulfate. Anhydrite is a white or colorless mineral that is often used in construction, as a filler in paper and paint, and as a source of sulfur for the production of sulfuric acid.
Mechanism Of Action
The mechanism of action of anhydrite is not well understood. However, it is believed that anhydrite can act as a sorbent for heavy metals and other pollutants. It can also act as a source of calcium and sulfur for plants. Anhydrite has been shown to have a high affinity for heavy metals such as lead and cadmium, making it an effective sorbent for the removal of these pollutants from wastewater.
Biochemical And Physiological Effects
Anhydrite has not been extensively studied for its biochemical and physiological effects. However, it is believed that anhydrite can act as a source of calcium and sulfur for plants. Calcium is an essential nutrient for plant growth and development, and sulfur is required for the synthesis of proteins and other important molecules in plants.
Advantages And Limitations For Lab Experiments
Anhydrite has several advantages and limitations for lab experiments. Anhydrite is readily available and relatively inexpensive, making it an attractive option for lab experiments. It is also stable and has a long shelf life. However, anhydrite can be difficult to work with due to its high melting point and low solubility in water. It can also be hazardous if not handled properly.
Future Directions
There are several future directions for the study of anhydrite. Anhydrite can be further studied for its use as a sorbent for the removal of pollutants from wastewater. It can also be studied for its use in the production of high-strength gypsum products. Anhydrite can be further studied for its use as a source of calcium and sulfur for plants. Additionally, the mechanism of action of anhydrite can be further studied to better understand its sorption properties and potential applications.
Synthesis Methods
Anhydrite can be synthesized by heating gypsum (CaSO4·2H2O) at temperatures above 200°C. The process of heating gypsum to produce anhydrite is known as calcination. During calcination, the water molecules are removed from the gypsum, resulting in the formation of anhydrite. Anhydrite can also be produced by the reaction of calcium carbonate (CaCO3) with sulfuric acid (H2SO4).
Scientific Research Applications
Anhydrite has been extensively studied for its various applications in the field of science. It has been used as a model system for studying the transport of ions in porous media. Anhydrite has also been used as a sorbent for the removal of heavy metals from wastewater. It has been studied for its use in the production of high-strength gypsum products. Anhydrite has also been used in the production of sulfuric acid and as a source of sulfur for the production of fertilizers.
properties
InChI |
InChI=1S/Ca.H2O4S/c;1-5(2,3)4/h;(H2,1,2,3,4) |
Source
|
|---|---|---|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GJYLKIZKRHDRER-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
OS(=O)(=O)O.[Ca] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CaH2O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50163856 |
Source
|
| Record name | Anhydrite (Ca(SO4)) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50163856 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
138.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Anhydrite (Ca(SO4)) | |
CAS RN |
7778-18-9, 14798-04-0, 23276-62-2 |
Source
|
| Record name | Calcium sulfate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=7778-18-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Anhydrite | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=14798-04-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Calcium bisulfate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=23276-62-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Anhydrite (Ca(SO4)) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014798040 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Anhydrite (Ca(SO4)) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50163856 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Anhydrite (Ca(SO4)) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.121.153 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | Sulfuric acid, calcium salt (2:1) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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